Cas no 1707395-88-7 ((1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride
• CAS No: 1707395-88-7
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 5802692
• PubChem ID: 99110647
• Update Time: 2025-11-02

(1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-1H-pyrazol-3-yl)-methanesulfonyl chloride
• 1H-Pyrazole-3-methanesulfonyl chloride, 1-ethyl-
• (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride
• EN300-1989379
• 1707395-88-7

• Inchi： 1S/C6H9ClN2O2S/c1-2-9-4-3-6(8-9)5-12(7,10)11/h3-4H,2,5H2,1H3
• InChI Key： OUMXSZQFBRWDDD-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(CS(Cl)(=O)=O)=N1

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 337.6±25.0 °C(Predicted)
• pka: 0.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride

Comprehensive Guide to (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride (CAS 1707395-88-7): Properties, Applications, and Market Insights

(1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride (CAS 1707395-88-7) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a key building block in organic synthesis, has gained attention due to its unique reactivity and versatility in forming sulfonamide linkages. Researchers frequently search for "synthesis of (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride" or "1707395-88-7 applications in drug discovery," reflecting its growing importance in modern chemistry.

The molecular structure of (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride combines a pyrazole ring with a reactive sulfonyl chloride group, making it particularly valuable for click chemistry applications and bioconjugation techniques. Current trends in pharmaceutical development, especially in the area of targeted drug delivery systems and proteolysis targeting chimeras (PROTACs), have increased demand for such specialized intermediates. Analytical techniques like HPLC purity analysis of 1707395-88-7 and NMR characterization of pyrazole sulfonyl chlorides are common search queries related to quality control of this compound.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride. Recent publications have focused on optimizing reaction conditions to minimize waste generation while maintaining high yields. The compound's stability profile and storage conditions (often searched as "1707395-88-7 stability under various conditions") are crucial considerations for industrial applications. Its compatibility with different solvents and reagents makes it particularly useful for high-throughput screening platforms in drug discovery programs.

The global market for specialty chemical intermediates like (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Patent analysis reveals growing interest in this compound for developing kinase inhibitors and anti-inflammatory agents. Quality specifications, often searched as "CAS 1707395-88-7 technical data sheet," typically require ≥95% purity by HPLC, with particular attention to residual solvent content and moisture levels.

From a synthetic chemistry perspective, (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride offers several advantages. Its pyrazole moiety provides opportunities for additional functionalization, while the methanesulfonyl chloride group serves as an excellent leaving group in nucleophilic substitution reactions. Recent methodological advances have improved the scalability of its production, addressing common challenges like "controlling exothermic reactions during 1707395-88-7 synthesis" and "purification challenges with sulfonyl chloride compounds."

In analytical characterization, mass spectrometry of 1707395-88-7 typically shows characteristic fragmentation patterns that aid in structural confirmation. The compound's solubility profile (a frequent search topic as "solubility of (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride in organic solvents") influences its application in various reaction media. Researchers have successfully employed this intermediate in the development of fluorescent probes and biochemical tools, leveraging its ability to form stable covalent bonds with nucleophiles.

The future outlook for (1-ethyl-1H-pyrazol-3-yl)methanesulfonyl chloride appears promising, particularly in emerging fields like chemical biology and materials science. As the demand for tailor-made chemical building blocks grows, this compound is likely to see expanded applications in peptide modification and polymer chemistry. Ongoing research continues to explore its potential in creating novel bioactive molecules with improved pharmacological properties.